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Compound of Interest

Compound Name: Ferrocin A

Cat. No.: B15563573 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential safety and logistical information for the proper

disposal of Ferrocene, a flammable solid that is harmful if swallowed or inhaled and is very

toxic to aquatic life with long-lasting effects.[1][2] Adherence to these guidelines is critical for

minimizing risks and ensuring compliance with regulatory standards.

Chemical and Physical Properties
A summary of key quantitative data for Ferrocene is presented in the table below for easy

reference.

Property Value

Molecular Formula C₁₀H₁₀Fe

Molecular Weight 186.03 g/mol [3]

Melting Point 172-174 °C[4]

Boiling Point 249 °C[4][5][6]

Flash Point 37.8 - 93.3 °C (100 - 200 °F)[3]

Oral LD50 (Rat) 1,320 mg/kg

Personal Protective Equipment (PPE)
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Before handling Ferrocene, it is imperative to be equipped with the appropriate personal

protective equipment to prevent exposure.

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[5][7]

Hand Protection: Use protective gloves. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.[5][7]

Body Protection: A complete suit protecting against chemicals, along with flame-retardant

antistatic protective clothing, is recommended.[7]

Respiratory Protection: If ventilation is inadequate, use a particulate filter respirator adapted

to the airborne concentration of the substance.[5]

Spill Management
In the event of a Ferrocene spill, immediate and appropriate action is necessary to contain the

substance and prevent environmental contamination.

Evacuate and Ventilate: Evacuate personnel from the affected area and ensure adequate

ventilation. Remove all sources of ignition.[3][7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.[3][7]

Cleanup: For small spills, sweep up the solid material, taking care to avoid dust formation. If

appropriate, moisten the material first to prevent dusting.[5] Collect the spillage using an

electrically protected vacuum cleaner or by wet-brushing and place it in a suitable, closed

container for disposal.[3][7]

Disposal Procedures
The disposal of Ferrocene and its contaminated packaging must be handled by a licensed

disposal company.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3][7] Ferrocene can be burned in a chemical incinerator equipped with an afterburner and
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scrubber.[3][7] Extra care should be taken during ignition as the material is highly flammable.

[3][7]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[3][7]

The following diagram illustrates the logical workflow for the proper disposal of Ferrocene.
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Caption: Ferrocene Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15563573#ferrocin-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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